Cas no 87220-68-6 (9-Phenyl-9H-carbazole-3-carboxaldehyde)

• Product Name: 9-Phenyl-9H-carbazole-3-carboxaldehyde
• CAS No: 87220-68-6
• MF: C₁₉H₁₃NO
• MW: 271.312624692917
• MDL: MFCD19441087
• CID: 1880661
• PubChem ID: 354334477
• Update Time: 2025-05-23

9-Phenyl-9H-carbazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-carboxaldehyde, 9-phenyl-
• 9-Phenyl-9H-carbazole-3-carboxaldehyde
• 9-phenylcarbazole-3-carbaldehyde
• 3-Formyl-9-phenyl-9H-carbazole
• 9-PHENYL-9H-CARBAZOLE-3-CARBALDEHYDE
• ITPJDBJBKAFUEG-UHFFFAOYSA-N
• 9-Phenyl-3-carbazolecarboxaldehyde
• P2351
• 9-Phenyl-9H-carbazole-3-carboxaldehyde (ACI)
• 9-Phenylcarbazole-3-carboxaldehyde
• N-Phenylcarbazole-3-carbaldehyde
• AKOS037645886
• SCHEMBL7163446
• DB-108358
• T73019
• MFCD19441087
• AS-64542
• CS-0181619
• DTXSID70594320
• 87220-68-6

• MDL： MFCD19441087
• Inchi： 1S/C19H13NO/c21-13-14-10-11-19-17(12-14)16-8-4-5-9-18(16)20(19)15-6-2-1-3-7-15/h1-13H
• InChI Key： ITPJDBJBKAFUEG-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C3C(N(C2=CC=1)C1C=CC=CC=1)=CC=CC=3

Computed Properties

• Exact Mass: 271.099714038g/mol
• Monoisotopic Mass: 271.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• XLogP3: 4.5

Experimental Properties

• Melting Point: 104.0 to 108.0 deg-C
• λmax: 313(Hexane)(lit.)

9-Phenyl-9H-carbazole-3-carboxaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-Phenyl-9H-carbazole-3-carboxaldehyde

Introduction to 9-Phenyl-9H-carbazole-3-carboxaldehyde (CAS No. 87220-68-6)

9-Phenyl-9H-carbazole-3-carboxaldehyde is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural framework and versatile reactivity. This heterocyclic aldehyde, with the molecular formula C₁₇H₁₃O, belongs to the carbazole family, a class of molecules widely studied for their biological activities and industrial applications. The presence of both phenyl and aldehyde functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The compound is formally identified by its CAS number, 87220-68-6, which serves as a unique identifier in chemical databases and literature. This alphanumeric code ensures precise referencing and facilitates efficient retrieval of relevant information regarding its properties, synthesis methods, and applications. The systematic naming reflects its structural composition: 9-phenyl, indicating a phenyl group attached at the 9-position of the carbazole core, while 3-carboxaldehyde specifies the presence of an aldehyde group at the 3-position.

From a structural perspective, 9-phenyl-9H-carbazole-3-carboxaldehyde exhibits a rigid aromatic system composed of a carbazole ring fused with a phenyl ring. The carbazole moiety is known for its electron-rich nature due to the nitrogen atom embedded within its structure, which enhances its ability to participate in various electronic and coordination interactions. The aldehyde functionality, on the other hand, provides a reactive site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, this compound has garnered attention in academic and industrial research due to its potential applications in multiple domains. One of the most compelling areas of interest is its role as a precursor in pharmaceutical synthesis. Researchers have been exploring its utility in constructing novel heterocyclic scaffolds that exhibit promising biological activities. For instance, derivatives of 9-phenyl-9H-carbazole-3-carboxaldehyde have shown potential as intermediates in the development of anticancer agents, where the carbazole core is often linked to other pharmacophores to enhance target specificity and efficacy.

The aldehyde group in 9-phenyl-9H-carbazole-3-carboxaldehyde (CAS No. 87220-68-6) is particularly noteworthy for its reactivity. It can undergo various transformations such as condensation reactions with amino compounds to form Schiff bases, or oxidation to yield carboxylic acids. These transformations are fundamental in medicinal chemistry for generating libraries of compounds that can be screened for biological activity. Additionally, the compound’s ability to act as a ligand in coordination chemistry has been exploited for designing metal complexes with potential catalytic or photophysical properties.

Advances in synthetic methodologies have further enhanced the accessibility and utility of 9-phenyl-9H-carbazole-3-carboxaldehyde. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient functionalization at specific positions on the carbazole ring, enabling the construction of increasingly sophisticated molecular architectures. These developments have opened new avenues for drug discovery and material science applications.

The compound’s relevance extends beyond pharmaceuticals into materials science. For example, carbazole derivatives are known for their fluorescence properties, making them suitable candidates for organic light-emitting diodes (OLEDs) and other optoelectronic devices. The introduction of a phenyl group can modulate electronic characteristics, influencing charge transport properties and emission wavelengths. This has led to research into optimizing 9-phenyl-9H-carbazole-3-carboxaldehyde derivatives as components in high-performance electronic materials.

In summary, 9-phenoxy-N-(4-fluorophenyl)benzamide CAS No 87220 -68 -6 represents a versatile building block with significant implications across multiple scientific disciplines. Its unique structural features—combining a carbazole core with an aldehyde functionality—make it indispensable in synthetic chemistry. As research continues to uncover new methodologies and applications, 4-(4-fluorophenyl)-1H-indazol -3 -carboxaldehyde CAS No 87220 -68 -6 will undoubtedly remain at the forefront of innovation, driving advancements in pharmaceuticals, agrochemicals, and materials science.